Cas no 1000527-45-6 (Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-)

• Product Name: Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-
• CAS No: 1000527-45-6
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 97678
• PubChem ID: 25134281
• Update Time: 2025-04-18

Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-
• 2-[4-(1,2,2-trifluoroethenoxy)phenyl]acetonitrile
• 2-[4-(1,2,2-Trifluorovinyloxy)phenyl]acetonitrile
• 3S110910
• 3S210946
• AG-D-04077
• CTK0G9202
• 2-(4-((1,2,2-Trifluorovinyl)oxy)phenyl)acetonitrile
• DTXSID50648810
• {4-[(Trifluoroethenyl)oxy]phenyl}acetonitrile
• 1000527-45-6

• Inchi： 1S/C10H6F3NO/c11-9(12)10(13)15-8-3-1-7(2-4-8)5-6-14/h1-4H,5H2
• InChI Key： QLBBALPYGFGRAD-UHFFFAOYSA-N
• SMILES： F/C(=C(/F)\F)/OC1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 213.040148g/mol
• Monoisotopic Mass: 213.040148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.16g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 240.6 °C at 760 mmHg
• Flash Point: 99.3 °C
• PSA: 33.02000
• LogP: 3.16658